2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid

• IUPAC Name: 2-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid
• InChI: InChI=1S/C10H14N2O4/c1-6-8(7(2)16-11-6)4-9(13)12(3)5-10(14)15/h4-5H2,1-3H3,(H,14,15)
• InChI Key: XACUPCODEGELKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N(C)CC(=O)O
• Molecular Formula: C10H14N2O4
• Molecular Weight: 226.23 g/mol

Description

2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid, also known as DMOAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid is not fully understood, but it is believed to work by inhibiting the activity of enzymes that play a role in inflammation and pain pathways. 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid may also act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to enhance plant growth and improve crop yield. In addition, 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid has been investigated for its potential to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid in lab experiments is its relatively low cost and availability. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to explore its potential applications in agriculture and industry, such as its ability to enhance plant growth and improve the performance of lubricants and polymers. Additionally, future research could focus on developing more efficient synthesis methods for 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid.

Synthesis Methods

2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid can be synthesized through a multistep process that involves the reaction of 3,5-dimethyl-4-hydroxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminoacetic acid to obtain the final product, 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid.

Scientific Research Applications

2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid has been studied for its potential applications in various fields. In medicine, 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. In agriculture, 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid has been investigated for its ability to enhance plant growth and improve crop yield. In industry, 2-[[2-(3,5-Dimethyl-1,2-oxazol-4-yl)acetyl]-methylamino]acetic acid has been studied as a potential additive for lubricants and polymers.